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Compound of Interest

Compound Name: Nnc 711

Cat. No.: B031237 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility and handling of NNC-711, a potent and selective GABA

transporter 1 (GAT-1) inhibitor.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is NNC-711 and what is its primary mechanism of action?

NNC-711 is a potent and selective inhibitor of the GABA transporter 1 (GAT-1).[1][2] Its primary

function is to block the reuptake of the neurotransmitter gamma-aminobutyric acid (GABA) from

the synaptic cleft back into neurons and glial cells.[3][4] This action increases the concentration

of GABA in the synapse, thereby enhancing inhibitory neurotransmission.[3] This makes NNC-

711 a valuable tool for studying neurological conditions where GABAergic signaling is

dysregulated, such as epilepsy and neuropathic pain.[5][6]

Q2: I am having trouble dissolving NNC-711. What are the recommended solvents?

NNC-711 hydrochloride has defined solubility limits in common laboratory solvents. For

preparing stock solutions, Dimethyl Sulfoxide (DMSO) and water are most commonly used. It is

significantly more soluble in DMSO than in water.[1][7]

Q3: My NNC-711 solution appears cloudy or has precipitated after storage. What should I do?
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Precipitation can occur, especially in aqueous solutions or upon storage at lower temperatures.

If you observe cloudiness or solid particles:

Gentle Warming: Warm the solution gently in a water bath.

Sonication: Use a sonicator to aid dissolution.[8]

Storage: For long-term storage, it is advisable to store stock solutions at -20°C or -80°C.[8]

Note that aqueous stock solutions should be freshly prepared or stored frozen and used

within a month if stored at -20°C.[8]

Q4: What is the best way to prepare NNC-711 for in vitro experiments (e.g., cell culture)?

For in vitro assays, a concentrated stock solution in DMSO is typically prepared first. This stock

can then be diluted to the final working concentration in your aqueous experimental medium. It

is critical to ensure the final concentration of DMSO in the culture medium is low (typically

<0.1%) to avoid solvent-induced toxicity.

Q5: How should I formulate NNC-711 for in vivo animal studies?

Direct injection of a concentrated DMSO stock is not suitable for in vivo studies. NNC-711 must

be prepared in a biocompatible vehicle. Here are two established protocols for preparing NNC-

711 for intraperitoneal (i.p.) or intrathecal (i.t.) administration:

Method 1 (with SBE-β-CD): A solution of 10% DMSO and 90% (20% SBE-β-CD in Saline).[8]

Method 2 (with Corn Oil): A suspension/solution in 10% DMSO and 90% Corn Oil.[8] Both

formulations have been shown to achieve a clear solution with a solubility of at least 2.5

mg/mL.[8]

Q6: How should I store NNC-711 powder and its stock solutions?

Solid Compound: The solid, crystalline form of NNC-711 should be stored under desiccating

conditions at +4°C.[1] It can be stored for up to 12 months under these conditions.

Stock Solutions: Prepared stock solutions should be stored frozen. For optimal stability, store

at -80°C for up to 6 months or at -20°C for up to 1 month.[8] Avoid repeated freeze-thaw
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cycles.

Quantitative Data: NNC-711 Solubility
The following table summarizes the maximum solubility of NNC-711 in common laboratory

solvents.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

Water 10 mM 3.87 mg/mL [1][5][7]

DMSO 100 mM 38.69 mg/mL [1][7]

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

≥ 6.46 mM ≥ 2.5 mg/mL [8]

10% DMSO / 90%

Corn Oil
≥ 6.46 mM ≥ 2.5 mg/mL [8]

Data is based on the

molecular weight of

NNC-711

hydrochloride (386.9

g/mol ).[5]

Detailed Experimental Protocols
Protocol 1: Preparation of a 100 mM NNC-711 Stock Solution in DMSO

Materials: NNC-711 hydrochloride powder, Dimethyl Sulfoxide (DMSO, anhydrous),

appropriate sterile microcentrifuge tubes or vials.

Calculation: Based on the molecular weight of 386.9 g/mol , weigh out 38.69 mg of NNC-711

powder.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.tocris.com/products/nnc-711_1779
https://www.caymanchem.com/product/29687/nnc-711-(hydrochloride)
https://www.bio-techne.com/p/small-molecules-peptides/nnc-711_1779
https://www.tocris.com/products/nnc-711_1779
https://www.bio-techne.com/p/small-molecules-peptides/nnc-711_1779
https://www.medchemexpress.com/nnc-711-hydrochloride.html
https://www.medchemexpress.com/nnc-711-hydrochloride.html
https://www.caymanchem.com/product/29687/nnc-711-(hydrochloride)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Add the 38.69 mg of NNC-711 to a suitable vial. Add 1 mL of anhydrous DMSO

to the vial.

Mixing: Vortex the solution thoroughly until all the solid has dissolved. If needed, gentle

warming or brief sonication can be applied.[8]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.[8]

Protocol 2: Preparation of NNC-711 for In Vivo Administration (Saline-based Vehicle)

Materials: 100 mM NNC-711 in DMSO stock solution, 20% (w/v) solution of Sulfobutyl ether

beta-cyclodextrin (SBE-β-CD) in sterile saline, sterile saline (0.9% NaCl).

Vehicle Preparation: Prepare the vehicle by mixing 1 part DMSO with 9 parts of the 20%

SBE-β-CD in saline solution. For example, to make 1 mL of vehicle, mix 100 µL of DMSO

with 900 µL of the SBE-β-CD solution.

Dilution: To achieve a final desired concentration (e.g., 1 mg/mL), dilute the 100 mM DMSO

stock solution into the prepared vehicle.

Example: For a final concentration of 2.5 mg/mL, add 64.6 µL of the 100 mM stock

solution to 935.4 µL of vehicle.

Mixing: Vortex thoroughly to ensure a homogenous solution.

Administration: The solution is now ready for intraperitoneal (i.p.) or other appropriate routes

of administration in animal models.
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Caption: Mechanism of NNC-711 action on a GABAergic synapse.
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Caption: Experimental workflow for preparing NNC-711 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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